Cas no 88647-01-2 (2-Furandecanoic acid, 5-hexyl-, methyl ester)

• Product name: 2-Furandecanoic acid, 5-hexyl-, methyl ester
• CAS No: 88647-01-2
• MF: C₂₁H₃₆O₃
• MW: 336.50874710083
• CID: 625709
• PubChem ID: 71319269

2-Furandecanoic acid, 5-hexyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furandecanoic acid, 5-hexyl-, methyl ester
• methyl 10-(5-hexylfuran-2-yl)decanoate
• 88647-01-2
• DTXSID30749298

• Inchi： InChI=1S/C21H36O3/c1-3-4-5-11-14-19-17-18-20(24-19)15-12-9-7-6-8-10-13-16-21(22)23-2/h17-18H,3-16H2,1-2H3
• InChI Key： DVWQUXJXTFFJAB-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC=C(O1)CCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 336.26644501g/mol
• Monoisotopic Mass: 336.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 39.4Ų